Cas no 857201-87-7 (1-(2-Aminoethyl)-1,4-dihydropyridin-4-one)

• Product Name: 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one
• CAS No: 857201-87-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5932272
• PubChem ID: 62881518
• Update Time: 2025-07-21

1-(2-Aminoethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-7193818
• 857201-87-7
• 1-(2-aminoethyl)-1,4-dihydropyridin-4-one
• AKOS012177828
• 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C7H10N2O/c8-3-6-9-4-1-7(10)2-5-9/h1-2,4-5H,3,6,8H2
• InChI Key： NZNYXQTZMSIABA-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1)CCN

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one

Recent Advances in the Study of 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one (CAS: 857201-87-7)

The compound 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one (CAS: 857201-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one as a versatile scaffold in medicinal chemistry. Its dihydropyridinone core, coupled with the aminoethyl side chain, offers a promising platform for the design of novel bioactive molecules. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability for various pharmacological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

One of the key advancements in this area involves the optimization of synthetic routes for 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that improves both the efficiency and purity of the compound. This breakthrough is expected to facilitate further pharmacological evaluations and preclinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have shown that 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one exhibits notable inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound demonstrated selective inhibition of cyclin-dependent kinases (CDKs), suggesting its potential as a lead compound for anticancer drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one with its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the rational design of more potent analogs.

Despite these promising findings, challenges remain in the development of 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, 1-(2-Aminoethyl)-1,4-dihydropyridin-4-one (CAS: 857201-87-7) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for the development of novel therapeutics. Continued research efforts are expected to uncover additional applications and optimize its pharmacological profile for clinical translation.